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Acemetacin-d4 Acemetacin-d4
Brand Name: Vulcanchem
CAS No.: 1196151-16-2
VCID: VC0021573
InChI: InChI=1S/C21H18ClNO6/c1-12-16(10-20(26)29-11-19(24)25)17-9-15(28-2)7-8-18(17)23(12)21(27)13-3-5-14(22)6-4-13/h3-9H,10-11H2,1-2H3,(H,24,25)/i3D,4D,5D,6D
SMILES: CC1=C(C2=C(N1C(=O)C3=CC=C(C=C3)Cl)C=CC(=C2)OC)CC(=O)OCC(=O)O
Molecular Formula: C21H18ClNO6
Molecular Weight: 419.85

Acemetacin-d4

CAS No.: 1196151-16-2

Reference Standards

VCID: VC0021573

Molecular Formula: C21H18ClNO6

Molecular Weight: 419.85

Acemetacin-d4 - 1196151-16-2

CAS No. 1196151-16-2
Product Name Acemetacin-d4
Molecular Formula C21H18ClNO6
Molecular Weight 419.85
IUPAC Name 2-[2-[1-(4-chloro-2,3,5,6-tetradeuteriobenzoyl)-5-methoxy-2-methylindol-3-yl]acetyl]oxyacetic acid
Standard InChI InChI=1S/C21H18ClNO6/c1-12-16(10-20(26)29-11-19(24)25)17-9-15(28-2)7-8-18(17)23(12)21(27)13-3-5-14(22)6-4-13/h3-9H,10-11H2,1-2H3,(H,24,25)/i3D,4D,5D,6D
Standard InChIKey FSQKKOOTNAMONP-LNFUJOGGSA-N
SMILES CC1=C(C2=C(N1C(=O)C3=CC=C(C=C3)Cl)C=CC(=C2)OC)CC(=O)OCC(=O)O
Synonyms 1-(4-Chlorobenzoyl-d4)-5-methoxy-2-methyl-1H-indole-3-acetic Acid Carboxymethyl Ester; TV-1322-d4; Acemix-d4; Emflex-d4; Rantudil-d4; Solart-d4;
PubChem Compound 46779843
Last Modified Nov 11 2021
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